Cas no 460365-20-2 (4-Butoxypiperidine hydrochloride)

• Product Name: 4-Butoxypiperidine hydrochloride
• CAS No: 460365-20-2
• MF: C₉H₂₀ClNO
• MW: 193.714201927185
• CID: 1068340
• PubChem ID: 45075439
• Update Time: 2025-10-28

4-Butoxypiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Butoxypiperidine hydrochloride
• 460365-20-2
• 4-Butoxypiperidine--hydrogen chloride (1/1)
• 4-butoxypiperidine;hydrochloride
• DTXSID50663048
• AKOS015844626

• MDL： MFCD09879214
• Inchi： 1S/C9H19NO.ClH/c1-2-3-8-11-9-4-6-10-7-5-9;/h9-10H,2-8H2,1H3;1H
• InChI Key： CSHIEPBMUYVBJO-UHFFFAOYSA-N
• SMILES： Cl.O(CCCC)C1CCNCC1

Computed Properties

• Exact Mass: 193.1233420g/mol
• Monoisotopic Mass: 193.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 89.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

4-Butoxypiperidine hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Butoxypiperidine hydrochloride

Comprehensive Overview of 4-Butoxypiperidine Hydrochloride (CAS No. 460365-20-2): Properties, Applications, and Industry Insights

4-Butoxypiperidine hydrochloride (CAS No. 460365-20-2) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This piperidine derivative is characterized by the presence of a butoxy group at the 4-position of the piperidine ring, which is further stabilized as a hydrochloride salt. The compound's molecular formula is C₉H₂₀ClNO, with a molecular weight of 193.71 g/mol. Its crystalline form and solubility profile make it particularly useful in synthetic chemistry and drug discovery.

In recent years, the demand for 4-butoxypiperidine HCl has increased, driven by its role as a building block in medicinal chemistry. Researchers are exploring its utility in designing novel bioactive molecules, particularly those targeting neurological and metabolic pathways. The compound's piperidine scaffold is a common motif in FDA-approved drugs, making derivatives like 4-butoxypiperidine hydrochloride valuable for structure-activity relationship (SAR) studies. Its hydrochloride salt form enhances stability and solubility, critical for formulation development.

From an industrial perspective, CAS 460365-20-2 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, manufacturers are optimizing routes to produce such intermediates with minimal waste. A 2023 study highlighted the use of catalytic methods to synthesize 4-butoxypiperidine derivatives with higher atom economy, aligning with the 12 Principles of Green Chemistry. This aligns with frequent search queries like "eco-friendly synthesis of piperidine compounds" and "sustainable pharmaceutical intermediates."

The compound's physicochemical properties are frequently analyzed in research papers. 4-Butoxypiperidine hydrochloride typically appears as a white to off-white powder with a melting point range of 160-165°C. Its logP value (a measure of lipophilicity) suggests moderate permeability, making it relevant for drug delivery system research. These characteristics are often compared to similar N-substituted piperidines in academic literature, addressing common questions about "piperidine bioavailability enhancement."

In analytical chemistry, advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize 460365-20-2 batches. Purity standards exceeding 98% are typically required for pharmaceutical applications, with strict control over residual solvents. This emphasis on quality control responds to industry searches for "high-purity piperidine suppliers" and "analytical methods for amine salts." Regulatory compliance with ICH guidelines is another trending topic associated with this compound.

Emerging applications of 4-butoxypiperidine HCl include its investigation in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). These cutting-edge therapeutic modalities require versatile linkers, where the compound's balanced polarity and stability show promise. Such applications connect to trending searches about "next-generation drug modalities" and "small molecule degraders in oncology." The compound's structure-optimization potential makes it a subject of computational chemistry studies as well.

Supply chain dynamics for CAS 460365-20-2 reflect broader pharmaceutical industry trends. With increasing interest in decentralized manufacturing and continuous processing, suppliers are adapting production scales. Market analyses show growing procurement of such fine chemicals by CDMOs (Contract Development and Manufacturing Organizations), particularly in Asia-Pacific regions. This correlates with search patterns around "API intermediate sourcing strategies" and "just-in-time chemical inventory management."

From a safety standpoint, proper handling of 4-butoxypiperidine hydrochloride requires standard laboratory precautions. While not classified as hazardous under GHS criteria, its amine salt properties warrant attention to pH stability in formulations. This practical consideration addresses frequent queries about "compatibility of piperidine derivatives in aqueous systems" and "excipient selection for amine-containing actives." Material Safety Data Sheets (MSDS) provide detailed handling protocols for industrial users.

The intellectual property landscape surrounding 4-butoxypiperidine HCl shows active patent filings, particularly in heterocyclic chemistry applications. Recent patents describe its incorporation into kinase inhibitor scaffolds and G protein-coupled receptor (GPCR) modulators. This innovation wave responds to therapeutic area needs frequently searched, such as "targeted cancer therapies" and "CNS drug discovery approaches." The compound's structural versatility enables patentable derivatives with improved pharmacokinetic profiles.

Looking ahead, 460365-20-2 exemplifies the importance of specialty chemical intermediates in modern drug development. Its applications span from traditional small molecule drugs to emerging biopharmaceutical conjugates, reflecting the compound's adaptability to different drug discovery paradigms. As synthetic methodologies advance and therapeutic needs evolve, 4-butoxypiperidine hydrochloride will likely maintain its relevance in the pharmaceutical innovation ecosystem.